Cas no 1164525-78-3 ((3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine)

• Product Name: (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine
• CAS No: 1164525-78-3
• MF: C₁₇H₁₆Cl₂N₂O
• MW: 335.227742195129
• CID: 5167011
• Update Time: 2026-03-04

(3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine
• (Z)-3-Chloro-N-((2-chlorophenyl)(morpholino)methylene)aniline
• Benzenamine, 3-chloro-N-[(2-chlorophenyl)-4-morpholinylmethylene]-, [N(Z)]-

• Inchi： 1S/C17H16Cl2N2O/c18-13-4-3-5-14(12-13)20-17(21-8-10-22-11-9-21)15-6-1-2-7-16(15)19/h1-7,12H,8-11H2/b20-17-
• InChI Key： BNEBSDPGLUKPFK-JZJYNLBNSA-N
• SMILES： N(/C1=CC=CC(Cl)=C1)=C(\C1=CC=CC=C1Cl)/N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine

Introduction to (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine (CAS No. 1164525-78-3) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, biological activities, and the latest research findings that underscore its importance in the field.

The molecular structure of (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine is characterized by a complex arrangement of aromatic rings and heterocyclic moieties. The presence of chlorine atoms at specific positions enhances its reactivity and binding affinity, making it a valuable scaffold for drug design. Specifically, the 3-Chloro-phenyl and 2-chloro-phenyl substituents contribute to its pharmacological profile by influencing electronic distribution and steric interactions with biological targets.

The morpholine ring in the compound's structure is particularly noteworthy, as it is a common pharmacophore found in numerous bioactive molecules. The 4-position morpholinyl moiety not only adds to the compound's complexity but also imparts specific biological activities. Research has shown that morpholine derivatives exhibit a wide range of effects, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of this moiety into (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine suggests potential therapeutic applications in these areas.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine has been identified as a promising candidate for this purpose due to its ability to interact with various protein targets. Studies have demonstrated that it can disrupt or stabilize PPIs involved in critical cellular processes such as signal transduction, cell cycle regulation, and apoptosis. These findings make it an attractive compound for further investigation in the development of novel therapeutic strategies.

The synthesis of (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine presents both challenges and opportunities for chemists. The multi-step synthesis involves key transformations such as condensation reactions, cyclization, and functional group modifications. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

Evaluation of the biological activity of any chemical compound necessitates rigorous testing in vitro and in vivo. Preliminary studies on (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine have revealed promising results regarding its interaction with biological targets. For instance, it has shown inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. These findings warrant further investigation into its potential as a lead compound for drug development.

The role of computational chemistry in understanding the properties of complex molecules cannot be overstated. Molecular modeling techniques have been utilized to predict the binding affinity and mechanism of action of (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine. These simulations provide valuable insights into how the compound interacts with its biological targets at the atomic level. By integrating experimental data with computational predictions, researchers can refine their understanding of the compound's pharmacological profile and optimize its design for enhanced efficacy.

The future prospects for (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-yl-methylene]-amine are bright, with ongoing research aimed at uncovering new applications and improving its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.

In conclusion, (3-Chloro-phenyl)-[(2-chloro-phenyl)-morpholin-4-ylylmethylene]-amine (CAS No. 1164525-78) represents a significant advancement in chemical biology due to its unique structural features and promising biological activities. Its synthesis, characterization, and evaluation provide valuable insights into its potential applications in drug development. With continued research and innovation, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.